Cas no 1213488-89-1 ((1R)-1-(quinolin-7-yl)ethan-1-amine)

(1R)-1-(quinolin-7-yl)ethan-1-amine structure
1213488-89-1 structure
Product Name:(1R)-1-(quinolin-7-yl)ethan-1-amine
CAS No:1213488-89-1
MF:C11H12N2
MW:172.226382255554
CID:5593193
PubChem ID:55277228
Update Time:2023-11-24

(1R)-1-(quinolin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(7-QUINOLYL)ETHYLAMINE
    • 7-Quinolinemethanamine, α-methyl-, (αR)-
    • AKOS006328718
    • 1213488-89-1
    • (R)-1-(Quinolin-7-yl)ethanamine
    • (1R)-1-(quinolin-7-yl)ethan-1-amine
    • EN300-1859167
    • Inchi: 1S/C11H12N2/c1-8(12)10-5-4-9-3-2-6-13-11(9)7-10/h2-8H,12H2,1H3/t8-/m1/s1
    • InChI Key: KQDLTZCJNNAUPE-MRVPVSSYSA-N
    • SMILES: N[C@@H](C1C=C2C(=CC=1)C=CC=N2)C

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.118±0.06 g/cm3(Predicted)
  • Boiling Point: 311.8±17.0 °C(Predicted)
  • pka: 9.24±0.29(Predicted)

(1R)-1-(quinolin-7-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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